Cas no 54706-99-9 (20-Deoxyingenol)
20 deoxyngenol is a diterpene isolated from the root of Euphorbia kansui. 20 deoxyngenol can promote autophagy and lysosomal biogenesis by promoting the nuclear translocation of transcription factor EB (TFEB) in vitro. 20 deoxyngenol can be used in the study of osteoarthritis (OA)
20-Deoxyingenol structure
Product Name:20-Deoxyingenol
20-Deoxyingenol Properties
Names and Identifiers
-
- 20-deoxyingenol
- (1aR,10aα)-1a,2,5,5a,6,9,10,10a-Octahydro-5β,5aβ,6β-trihydroxy-1,1,4,7,9α-pentamethyl-1H-2α,8aα-methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one
- (4S,5S,6R,10R,12R,14R)-4,5,6-Trihydroxy-3,7,11,11,14-pentamethyltetracyclo[7.5.1.01,5.010,12]pentade
- (1S,4S,5S,6R,9R,10R,12R,14R)-4,5,6-trihydroxy-3,7,11,11,14-pentamethyltetracyclo[7.5.1.01,5.010,12]p
- PD052499
- 54706-99-9
- BCP28172
- FT-0696720
- CCG-267835
- (1S,4S,5S,6R,9S,10R,12R,14R)-4,5,6-trihydroxy-3,7,11,11,14-pentamethyltetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dien-15-one
- MFCD30207875
- SCHEMBL15589561
- S9008
- MS-25011
- HY-N0866
- CS-3913
- PD011932
- trihydroxy(pentamethyl)[?]one
- NS00093861
- CHEMBL4285863
- DA-49340
- 20-Deoxyingenol?
- (1S,4S,5S,6R,9S,10R,12R,14R)-4,5,6-trihydroxy-3,7,11,11,14-pentamethyltetracyclo[7.5.1.0(1),?.0(1)?,(1)(2)]pentadeca-2,7-dien-15-one
- (1S,4S,5S,6R,9S,10R,12R,14R)-4,5,6-trihydroxy-3,7,11,11,14-pentamethyltetracyclo(7.5.1.01,5.010,12)pentadeca-2,7-dien-15-one
-
- InChIKey： FOSYZKSOJUQLTD-VCQBTUPJSA-N
- Inchi： InChI=1S/C20H28O4/c1-9-6-12-14-13(18(14,4)5)7-11(3)19(17(12)23)8-10(2)16(22)20(19,24)15(9)21/h6,8,11-16,21-22,24H,7H2,1-5H3/t11-,12-,13-,14+,15-,16+,19+,20+/m1/s1
- SMILES： CC1[C@@H](O)[C@@]2(O)C3(C=C(C)[C@@H]2O)C(=O)C(C=1)[C@@H]4C(C)(C)[C@@H]4C[C@H]3C
Computed Properties
- Exact Mass: 332.198759g/mol
- Surface Charge: 0
- XLogP3: 0.9
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 0
- Monoisotopic Mass: 332.198759g/mol
- Monoisotopic Mass: 332.198759g/mol
- Topological Polar Surface Area: 77.8Ų
- Heavy Atom Count: 24
- Complexity: 690
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Molecular Weight: 332.4
Experimental Properties
- Boiling Point: 470.5±45.0 °C at 760 mmHg
- Melting Point: 208-209 º C (decomposition)
- Flash Point: 252.4±25.2 °C
- Solubility: Slightly soluble (1.8 g/l) (25 º C),
- Color/Form: Powder
- Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
20-Deoxyingenol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00DBOL-1mg |
20-DEOXYINGENOL |
54706-99-9 | ≥98% | 1mg |
$78.00 | 2025-02-26 | |
| A2B Chem LLC | AG20869-1mg |
20-Deoxyingenol |
54706-99-9 | ≥98% | 1mg |
$34.00 | 2024-04-19 | |
| Aaron | AR00DBWX-5mg |
20-Deoxyingenol |
54706-99-9 | 99% | 5mg |
$131.00 | ||
| ChemScence | CS-3913-5mg |
20-Deoxyingenol |
54706-99-9 | 99.84% | 5mg |
$120.0 | 2022-04-27 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0046-20mg |
20-deoxyingenol |
54706-99-9 | 98% | 20mg |
$190 | 2023-09-20 | |
| Cooke Chemical | A6946158-1ml |
20-Deoxyingenol |
54706-99-9 | 10mMinDMSO | 1ml |
RMB 559.20 | 2025-02-20 | |
| Crysdot LLC | CD32001028-5mg |
20-Deoxyingenol |
54706-99-9 | 98+% | 5mg |
$70 | 2024-07-18 | |
| DC Chemicals | DC9647-50 mg |
20-Deoxyingenol |
54706-99-9 | >98% | 50mg |
$800.0 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1237620-5mg |
20-DEOXYINGENOL |
54706-99-9 | 99% | 5mg |
$195 | 2024-06-06 | |
| MedChemExpress | HY-N0866-10mM*1mLinDMSO |
20-Deoxyingenol |
54706-99-9 | 99.84% | 10mM*1mLinDMSO |
￥1100 | 2023-07-26 |
20-Deoxyingenol Suppliers
HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.
Audited Supplier
(CAS:54706-99-9)
MR./MRS.:ZHANG SHUO
Phone:13122891558
Email:hepeng20160718@foxmail.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier
(CAS:54706-99-9)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
SI CHUAN WEI KE QI Biotechnology Co., Ltd.
Audited Supplier
(CAS:54706-99-9)
MR./MRS.:YANG YANG
Phone:13348961525
Email:2851167780@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:54706-99-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:54706-99-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
20-Deoxyingenol Related Literature
-
Shuai Liu,Cui-Shan Zhang,Xiao-Qian Ran,Xiao-Han Tang,Ya-Rong Guo,Ying Yan,Yong-Gang Yao,Xiao-Jiang Hao,Rong-Can Luo,Ying-Tong Di Org. Biomol. Chem. 2021 19 9637
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2. Euphorbia diterpenoids: isolation, structure, bioactivity, biosynthesis, and synthesis (2013–2021)Zha-jun Zhan,Shen Li,Wang Chu,Sheng Yin Nat. Prod. Rep. 2022 39 2132
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3. DiterpenoidsJ. R. Hanson Nat. Prod. Rep. 1987 4 399
Related Categories
- Other Chemical Reagents
- Diterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54706-99-9)20-Deoxyingenol
Purity:99%
Quantity:10mg
Price($):226.0